Cas no 5404-43-3 (ethyl 3-(2,4,5-trimethyl-1,3-dioxolan-2-yl)propanoate)

• Product Name: ethyl 3-(2,4,5-trimethyl-1,3-dioxolan-2-yl)propanoate
• CAS No: 5404-43-3
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 1589252
• PubChem ID: 221651
• Update Time: 2025-04-21

ethyl 3-(2,4,5-trimethyl-1,3-dioxolan-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2,4,5-trimethyl-1,3-dioxolan-2-yl)propanoate
• 1,3-Dioxolane-2-propanoic acid, 2,4,5-trimethyl-, ethyl ester
• Ethyl 3-(2,4,5-trimethyl-1,3-dioxolan-2-yl)propanoate #
• 5404-43-3
• NSC-6593
• DTXSID90278190
• NSC6593
• RPXDJXMPUKYBNM-UHFFFAOYSA-N

• Inchi： 1S/C11H20O4/c1-5-13-10(12)6-7-11(4)14-8(2)9(3)15-11/h8-9H,5-7H2,1-4H3
• InChI Key： RPXDJXMPUKYBNM-UHFFFAOYSA-N
• SMILES： O1C(C)C(C)OC1(C)CCC(=O)OCC

Computed Properties

• Exact Mass: 216.1362
• Monoisotopic Mass: 216.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 0.984
• Boiling Point: 252.6°C at 760 mmHg
• Flash Point: 102.4°C
• Refractive Index: 1.423
• PSA: 44.76